Cas no 937013-96-2 (4-Bromo-6-fluoro-1H-benzotriazole)

4-Bromo-6-fluoro-1H-benzotriazole structure

937013-96-2 structure

Product Name:4-Bromo-6-fluoro-1H-benzotriazole

CAS No:937013-96-2

MF:C₆H₃BrFN₃

MW:216.010523080826

MDL:MFCD29127456

CID:3032237

PubChem ID:58901848

Update Time:2024-10-26

4-Bromo-6-fluoro-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole
- 4-bromo-6-fluoro-2H-benzotriazole
- 1H-Benzotriazole, 7-bromo-5-fluoro-
- D77254
- 7-bromo-5-fluoro-1H-benzo[d][1,2,3]triazole
- 7-Bromo-5-fluoro-1H-benzotriazole (ACI)
- 937013-96-2
- AS-83368
- EN300-3193223
- 7-bromo-5-fluoro-1H-1,2,3-benzotriazole
- SCHEMBL5440650
- CS-B1114
- 7-Bromo-5-fluoro-1H-Benzotriazole
- 4-bromo-6-fluoro-1H-benzotriazole
- 4-Bromo-6-fluoro-1H-benzotriazole
- MDL： MFCD29127456
- Inchi： 1S/C6H3BrFN3/c7-4-1-3(8)2-5-6(4)10-11-9-5/h1-2H,(H,9,10,11)
- InChI Key： JTKSVHURHPOGOQ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2C1=NNN=2)F

Computed Properties

Exact Mass: 214.94944g/mol
Monoisotopic Mass: 214.94944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 41.6

4-Bromo-6-fluoro-1H-benzotriazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC448209-1g	7-Bromo-5-fluoro-1H-Benzotriazole	937013-96-2	95%	1g	£518.00	2025-02-21
Apollo Scientific	PC448209-100mg	7-Bromo-5-fluoro-1H-Benzotriazole	937013-96-2	95%	100mg	£114.00	2025-02-21
Apollo Scientific	PC448209-250mg	7-Bromo-5-fluoro-1H-Benzotriazole	937013-96-2	95%	250mg	£192.00	2025-02-21
Chemenu	CM338454-100mg	4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole	937013-96-2	95%+	100mg	$115	2024-07-19
Chemenu	CM338454-250mg	4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole	937013-96-2	95%+	250mg	$208	2024-07-19
Chemenu	CM338454-1g	4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole	937013-96-2	95%+	1g	$417	2024-07-19
Chemenu	CM338454-100mg	4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole	937013-96-2	95%+	100mg	$248	2021-08-18
Chemenu	CM338454-250mg	4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole	937013-96-2	95%+	250mg	$449	2021-08-18
Chemenu	CM338454-1g	4-Bromo-6-fluoro-1H-benzo[d][1,2,3]triazole	937013-96-2	95%+	1g	$961	2021-08-18
TRC	B199705-250mg	4-Bromo-6-fluoro-1H-benzotriazole	937013-96-2		250mg	$ 835.00	2022-06-07

4-Bromo-6-fluoro-1H-benzotriazole Production Method

Production Method 1

115440-10-3

937013-96-2

Reaction Conditions

1.1 Reagents: Nitrogen trioxide Solvents: Dimethylformamide ; 10 min, 5 bar, 20 °C

Reference

: On Demand Flow Platform for the Generation of Anhydrous Dinitrogen Trioxide and Its Further Use in N-Nitrosative Reactions

Chen, Yuesu ; Renson, Sebastien ; Monbaliu, Jean-Christophe M., Angewandte Chemie, 2022, 61(41),

Production Method 2

115440-10-3

937013-96-2

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; rt; 1 h, rt

Reference

: Preparation of fused bicyclic compounds for the treatment of pain

, World Intellectual Property Organization, , ,

Production Method 3

2307500-96-3

937013-96-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -85 °C; < -75 °C; 2 h, -85 °C → -75 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: Making endo-cyclizations favorable again: a conceptually new synthetic approach to benzotriazoles via azide group directed lithiation/cyclization of 2-azidoaryl bromides

Ageshina, Alexandra A.; Chesnokov, Gleb A.; Topchiy, Maxim A.; Alabugin, Igor V.; Nechaev, Mikhail S.; et al, Organic & Biomolecular Chemistry, 2019, 17(18), 4523-4534

Production Method 4

115440-10-3

937013-96-2

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 3 min, rt; 10 min, rt

Reference

: Preparation of six membered heteroaromatic, particularly pyrimidine and triazine, inhibitors targeting resistant kinase mutations for treating angiogenic and hematological associated disorders

, World Intellectual Property Organization, , ,